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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical identifiers for (£)-Acetylcarnitine
chloride, a compound of significant interest in various research and development fields. As a
racemic mixture, precise identification is paramount to ensure experimental reproducibility and
regulatory compliance. This document offers a centralized resource for its nomenclature,
registry numbers, and structural representations.

Introduction: The Significance of Precise
Identification

(¥)-Acetylcarnitine chloride, also known as Acetyl-DL-carnitine hydrochloride, is the racemic
mixture of the L- and D-enantiomers of acetylcarnitine. While the endogenous and biologically
active form is L-carnitine, the synthetic racemic mixture is frequently utilized in research
settings.[1][2] Understanding the distinct chemical identifiers for the racemic form versus the
individual sterecisomers is critical for accurate sourcing, data interpretation, and adherence to
scientific best practices.
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The CAS (Chemical Abstracts Service) Registry Number®, a universal standard for substance
identification, provides a unique identifier for (*)-Acetylcarnitine chloride, distinguishing it
from its enantiopure counterparts. This guide will delineate these identifiers to mitigate common
points of confusion in procurement and experimental design.

Core Chemical Identifiers

The primary identifier for the racemic mixture of Acetylcarnitine chloride is its CAS number. A
comprehensive list of its key chemical identifiers is presented below.

Identifier Value Source
CAS Number 2504-11-2 [2][3][4][5]16]
Molecular Formula C9H18CINO4 [2][41[6]
Molecular Weight 239.70 g/mol [2][41[5]

2-acetyloxy-3-carboxypropyl)-
IUPAC Name (_ Yoy ) y.p Py [2]
trimethylazanium;chloride

INChI=1S/C9H17NO4.CIH/c1-
InChl 7(11)14-8(5-9(12)13)6- [2]05]
10(2,3)4;/h8H,5-6H2,1-4H3;1H

JATPLOXBFFRHDN-
InChlKey [2][3]
UHFFFAOYSA-N

Canonical SMILES ;T;ZO)OC(CC(:O)O)C(C)C' [2]14]

It is crucial to differentiate the identifiers of the racemic mixture from its individual enantiomers:
e L-Acetylcarnitine chloride: CAS Number 5080-50-2[7][8][9][10][11][12]

e D-Acetylcarnitine chloride: While less common, it is important to source this enantiomer with
its specific CAS number if required for comparative studies.
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Navigating Nomenclature: Synonyms and
Stereochemistry

The nomenclature surrounding acetylcarnitine can be a source of confusion. The terms "(%)-
Acetylcarnitine chloride" and "Acetyl-DL-carnitine hydrochloride" are correct synonyms for
the racemic mixture.[5][6] Howeuver, it is scientifically inaccurate to use "Acetyl-L-carnitine
hydrochloride" interchangeably, as this refers specifically to the levorotatory enantiomer.

The diagram below illustrates the relationship between the racemic mixture and its constituent
enantiomers, highlighting the importance of precise terminology.

Stereoisomers of Acetylcarnitine Chloride
(x)-Acetylcarnitine Chloride
(CAS: 2504-11-2)

Contains Contains

L-Acetylcarnitine Chloride . .
(CAS: 5080-50-2) D-Acety!carnltlne _Chlorlde
(Inactive Enantiomer)

Biologically Active Form

Click to download full resolution via product page

Caption: Relationship between racemic (x)-Acetylcarnitine chloride and its L- and D-
enantiomers.

Structural Representation and Molecular
Descriptors

The chemical structure of (*)-Acetylcarnitine chloride is fundamental to its properties and
interactions. The following diagram provides a visual representation of the molecule and the
key identifiers that describe its topology and composition.
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Chemical Identifiers of (+)-Acetylcarnitine Chloride

Chemical Identifiers Structural Identifiers Nomenclature

CAS Number SMILES IUPAC Name

2504-11-2 CC(=0)OC(CC(=0)O)CN+(C)C.[CI-] (2-acetyloxy-3-carboxypropyl)-trimethylazanium;chloride

A/

Synonyms

Molecular Formula InChl

C9H18CINO4 INChI=1S/CIH17NO4.CIH/c1-7(11)14-8(5-9(12)13)6-10(2,3)4;/n8H,5-6H2, 1-4H3;1H Acetyl-DL-carnitine hydrochloride

Molecular Weight

InChiKey

239.70 JATPLOXBFFRHDN-UHFFFAOYSA-N

Click to download full resolution via product page

Caption: Key chemical and structural identifiers for (¥)-Acetylcarnitine chloride.

Conclusion

For researchers and drug development professionals, the precise identification of (*)-
Acetylcarnitine chloride is a foundational aspect of rigorous scientific inquiry. This guide has
consolidated the essential chemical identifiers, clarified common nomenclature pitfalls, and
provided visual aids to underscore the importance of distinguishing the racemic mixture from its
individual enantiomers. By utilizing the correct CAS number and associated identifiers, the
scientific community can ensure clarity, consistency, and accuracy in the collective body of
research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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